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Compound of Interest

Compound Name: Tiacrilast
CAS No.: 78299-53-3
Cat. No.: B1240525
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the proper disposal of Tiacrilast. In the absence of a specific Safety Data Sheet
(SDS) for Tiacrilast, a cautious approach is necessary, treating it as a hazardous substance
based on the general properties of related thiazole derivatives. It is imperative to consult with a
certified environmental management and hazardous waste disposal company to ensure
compliance with all federal, state, and local regulations.

Hazard Assessment and Characterization

Thiazole and its derivatives are often flammable and can exhibit toxic properties.[1] In the
absence of specific data for Tiacrilast, it is prudent to assume it may present the following
hazards:

o Flammability: Assumed to be a flammable liquid. Keep away from heat, sparks, open flames,
and hot surfaces.[1]
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o Toxicity: Potential for acute toxicity if swallowed, inhaled, or in contact with skin. May cause

skin and eye irritation.[1]

e Environmental Hazards: Assumed to be harmful to aquatic life. Must not be allowed to enter

drains or waterways.[1]

Table 1: General Hazard Classification for Thiazole Derivatives

Hazard Category

Classification (Assumed)

Precautionary Statements

Physical Hazards

Flammable Liquid

Keep away from heat, sparks,
open flames, and hot surfaces.
No smoking. Keep container
tightly closed.[1]

Health Hazards

Acute Toxicity (Oral, Dermal,

Inhalation), Skin/Eye Irritation

Avoid direct contact. Use
appropriate Personal
Protective Equipment (PPE).
Dispose of as hazardous

waste.[2]

Environmental Hazards

Toxic to aquatic life with long-

lasting effects

Prevent release to the
environment. Do not allow to

enter drains or waterways.[2]

Experimental Protocol: Spill Management

In the event of a Tiacrilast spill, follow these steps to ensure safety and proper cleanup:

o Evacuate and Alert: Immediately notify all personnel in the vicinity and evacuate the

immediate area.[1]

« Control Ignition Sources: If the substance is flammable, extinguish all nearby sources of

ignition.[1]

o Ventilate: Ensure the area is well-ventilated. If the spill occurs in a location with poor

ventilation, contact your institution's environmental health and safety (EHS) department.[1]
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o Containment: For minor spills, use an inert absorbent material such as vermiculite, sand, or
a commercial chemical absorbent to contain the liquid. Do not use combustible materials like
paper towels.[1]

o Cleanup:

o Wear appropriate PPE, including chemical-resistant gloves, protective clothing, and
eye/face protection.[2]

o Carefully collect the absorbed material and place it in a designated hazardous waste
container.[2]

o Decontaminate the spill area with a soap and water solution.

o All materials used in the cleanup, including gloves and absorbent pads, must be collected
in a sealed bag and disposed of in the hazardous waste container.[1]

¢ Reporting: Report the incident to your laboratory supervisor and the EHS office in
accordance with your institution's policies.[1]

Procedural Disposal Plan

All materials contaminated with Tiacrilast must be disposed of as hazardous waste. This
includes unused product, reaction byproducts, and contaminated lab supplies.

Step 1: Waste Collection

Collect all Tiacrilast waste in a dedicated and correctly labeled hazardous waste container that
is compatible with the chemical. Ensure the container is kept securely closed when not in use.

[1][°]

Step 2: Labeling

The waste container must be clearly labeled with the following information:
e The words "Hazardous Waste"[1]

o The full chemical name: "Tiacrilast"[1]
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e The approximate concentration and volume of the waste.[1]
e The date when waste was first added to the container.[1]

e Prominent indication of the associated hazards (e.g., "Flammable," "Toxic").[1]

Step 3: Storage

Store the hazardous waste container in a designated, cool, dry, and well-ventilated satellite
accumulation area, away from incompatible materials such as oxidizing agents and acids.[2]

Step 4: Final Disposal

Arrange for the disposal of the hazardous waste through your institution's EHS office or a
certified hazardous waste disposal company. You will need to provide a complete and accurate
description of the waste.

Visualizing the Disposal Workflow

The following diagram illustrates the key steps for the proper disposal of Tiacrilast.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Tiacrilast waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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